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Compound of Interest

Compound Name: 9-Nitroanthracene-D9

Cat. No.: B1472660 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the molecular weight of 9-
Nitroanthracene-D9, a deuterated analog of 9-Nitroanthracene. This document is intended to

serve as a key resource, presenting essential data, experimental methodologies, and logical

relationships in a clear and accessible format for researchers and professionals in the fields of

chemistry and drug development.

Core Data Presentation
The following table summarizes the key quantitative data for 9-Nitroanthracene-D9 and its

non-deuterated counterpart, 9-Nitroanthracene. This allows for a direct comparison of their

fundamental molecular properties.

Property 9-Nitroanthracene-D9 9-Nitroanthracene

Molecular Formula C₁₄D₉NO₂ C₁₄H₉NO₂[1][2][3]

Molecular Weight 232.28 g/mol [4] 223.23 g/mol [1]

CAS Number 220381-38-4 602-60-8

Experimental Protocol: Molecular Weight
Determination via Mass Spectrometry
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The determination of the precise molecular weight of 9-Nitroanthracene-D9 is critical for its

characterization and use in research. Mass spectrometry is the definitive method for this

purpose.

Objective: To experimentally verify the molecular weight of 9-Nitroanthracene-D9.

Methodology: High-Resolution Mass Spectrometry (HRMS)

Instrumentation: An Orbitrap or Time-of-Flight (TOF) mass spectrometer is recommended for its

high mass accuracy and resolution.

Procedure:

Sample Preparation:

Accurately weigh approximately 1 mg of 9-Nitroanthracene-D9.

Dissolve the sample in a suitable solvent (e.g., acetonitrile or dichloromethane) to a final

concentration of 100 µg/mL.

The sample is then introduced into the mass spectrometer, typically via direct infusion or

through a liquid chromatography (LC) system.

Ionization:

Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) can be

employed. ESI is generally preferred for its soft ionization, which minimizes fragmentation

and preserves the molecular ion.

Mass Analysis:

The mass analyzer is calibrated using a standard of known masses to ensure high

accuracy.

The instrument is set to acquire data in positive or negative ion mode, depending on which

provides a more stable and abundant molecular ion.
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The full scan mass spectrum is acquired over a relevant m/z (mass-to-charge ratio) range

that includes the expected molecular weight of 9-Nitroanthracene-D9.

Data Analysis:

The resulting mass spectrum is analyzed to identify the peak corresponding to the

molecular ion ([M]⁺ or [M]⁻) or a common adduct (e.g., [M+H]⁺, [M+Na]⁺).

The monoisotopic mass of this peak is determined and compared to the theoretical exact

mass of 9-Nitroanthracene-D9 (232.1198 Da). The experimentally determined mass

should be within a few parts per million (ppm) of the theoretical value.

Logical and Structural Relationships
The following diagram illustrates the fundamental relationship between 9-Nitroanthracene and

its deuterated isotopologue, 9-Nitroanthracene-D9.

9-Nitroanthracene
(C14H9NO2)

9-Nitroanthracene-D9
(C14D9NO2)

Isotopic Substitution
(H replaced by D)

Click to download full resolution via product page

Relationship between 9-Nitroanthracene and its deuterated form.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Molecular Weight of 9-
Nitroanthracene-D9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1472660#9-nitroanthracene-d9-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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